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Compound of Interest

3-Amino-6-bromo-2,4-
Compound Name:
dichloropyridine

cat. No.: B1311929

An In-depth Technical Guide to 3-Amino-6-bromo-2,4-dichloropyridine

This technical guide provides a comprehensive overview of the physical and chemical
properties, synthesis, and spectral analysis of 3-Amino-6-bromo-2,4-dichloropyridine (CAS
No: 237435-16-4).[1] This compound is a halogenated pyridine derivative, often utilized as a
heterocyclic building block in organic synthesis. The information is intended for researchers,
scientists, and professionals in drug development and medicinal chemistry.

Core Physical and Chemical Properties

The fundamental properties of 3-Amino-6-bromo-2,4-dichloropyridine are summarized
below. These characteristics are essential for its handling, application in reactions, and
analytical characterization.

Property Value Source
CAS Number 237435-16-4 [11[21[3]
Molecular Formula CsHsBrCIzNz [11[3]
Molecular Weight 241.9 g/mol [11[3]
Appearance Colorless crystalline form [2]
Purity >98% [11[4]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1311929?utm_src=pdf-interest
https://www.benchchem.com/product/b1311929?utm_src=pdf-body
https://www.benchchem.com/product/b1311929?utm_src=pdf-body
https://www.calpaclab.com/3-amino-6-bromo-2-4-dichloropyridine-min-98-100-mg/ala-a192221-100mg
https://www.benchchem.com/product/b1311929?utm_src=pdf-body
https://www.calpaclab.com/3-amino-6-bromo-2-4-dichloropyridine-min-98-100-mg/ala-a192221-100mg
https://www.chemicalbook.com/synthesis/2-4-dichloro-3-amino-6-bromopyridine.htm
https://www.chemicalbook.com/msds/2-4-dichloro-3-amino-6-bromopyridine.pdf
https://www.calpaclab.com/3-amino-6-bromo-2-4-dichloropyridine-min-98-100-mg/ala-a192221-100mg
https://www.chemicalbook.com/msds/2-4-dichloro-3-amino-6-bromopyridine.pdf
https://www.calpaclab.com/3-amino-6-bromo-2-4-dichloropyridine-min-98-100-mg/ala-a192221-100mg
https://www.chemicalbook.com/msds/2-4-dichloro-3-amino-6-bromopyridine.pdf
https://www.chemicalbook.com/synthesis/2-4-dichloro-3-amino-6-bromopyridine.htm
https://www.calpaclab.com/3-amino-6-bromo-2-4-dichloropyridine-min-98-100-mg/ala-a192221-100mg
https://www.chemimpex.com/products/29330
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311929?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Data

Spectroscopic analysis is critical for the structural confirmation of the compound. The following
data has been reported.

Table 1. 'H NMR Spectral Data

Chemical o . ]
Frequenc . Multiplicit Integratio  Assighm
Solvent Shift (8) Source
y y n ent
ppm
DMSO-de 500 MHz 7.69 Singlet 1H Pyridine-H [2]
DMSO-ds 500 MHz 6.10 Singlet 2H -NH:2 [2]

Table 2: Mass Spectrometry (MS) Data

Technique m/z Interpretation Source

[M+H]* ion pair,
241, 243 corresponding to 7°Br [2]

and 81Br isotopes

Electrospray

lonization (ESI)

Experimental Protocols
Synthesis of 3-Amino-6-bromo-2,4-dichloropyridine[2]

This protocol details the synthesis via bromination of 3-Amino-2,4-dichloropyridine.

Materials:

3-Amino-2,4-dichloropyridine (500 mg, 3.1 mmol)

N-bromosuccinimide (NBS) (660 mg, 3.7 mmol)

N,N-dimethylformamide (DMF) (23 mL total)

Ethyl acetate (EtOAC)
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Water

Saturated saline solution

Anhydrous magnesium sulfate (MgSQOa)

Silica gel

Procedure:

Dissolve 3-Amino-2,4-dichloropyridine (500 mg) in DMF (16 mL).

Cool the solution to 0 °C in an ice-water bath.

Separately, dissolve N-bromosuccinimide (660 mg) in DMF (7 mL).

Add the NBS solution dropwise to the cooled pyridine solution.

Allow the reaction to proceed for 15 minutes at 0 °C.

Pour the reaction mixture into water and perform extraction with ethyl acetate twice.

Combine the organic phases.

Wash the combined organic phase sequentially with water and then with saturated saline.

Dry the organic phase over anhydrous magnesium sulfate.

Filter the solution and concentrate it under reduced pressure to obtain a red residue.

Dissolve the residue in a 1:1 mixture of ethyl acetate/hexane.

Purify the product by filtering through a short silica gel column.

Concentrate the filtrate under reduced pressure to yield the final product (0.68 g, 90% vyield)
as colorless crystals.[2]

Visualized Workflows
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The following diagrams illustrate the synthesis protocol and a general workflow for the
analytical characterization of the compound.

Synthesis Workflow for 3-Amino-6-bromo-2,4-dichloropyridine
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Caption: A step-by-step workflow for the synthesis of the title compound.
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General Spectroscopic Analysis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1311929#physical-and-chemical-properties-of-3-
amino-6-bromo-2-4-dichloropyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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